Cas no 35570-72-0 (S-[(6-chloro-2-oxo[1,3]oxazolo[4,5-b]pyridin-3(2H)-yl)methyl] O,O-dimethyl phosphorodithioate)

• Product Name: S-[(6-chloro-2-oxo[1,3]oxazolo[4,5-b]pyridin-3(2H)-yl)methyl] O,O-dimethyl phosphorodithioate
• CAS No: 35570-72-0
• MF: C₉H₁₀ClN₂O₄PS₂
• MW: 340.743459224701
• CID: 1477074
• PubChem ID: 215350
• Update Time: 2025-04-21

S-[(6-chloro-2-oxo[1,3]oxazolo[4,5-b]pyridin-3(2H)-yl)methyl] O,O-dimethyl phosphorodithioate Chemical and Physical Properties

Names and Identifiers

• S-[(6-chloro-2-oxo[1,3]oxazolo[4,5-b]pyridin-3(2H)-yl)methyl] O,O-dimethyl phosphorodithioate
• 3-[2-(4-chlorophenyl)ethyl]-2-phenylimino-1,3-thiazolidin-4-one
• BRN 1086471
• S-((6-Chloro-2-oxooxazolo[4,5-b]pyridin-3(2H)-yl)methyl) O,O-dimethyl phosphorodithioate
• 35570-72-0
• DTXSID30956960
• Phosphorodithioic acid, S-((6-chloro-2-oxooxazolo(4,5-b)pyridin-3(2H)-yl)methyl) O,O-dimethyl ester

• Inchi： 1S/C9H10ClN2O4PS2/c1-14-17(18,15-2)19-5-12-8-7(16-9(12)13)3-6(10)4-11-8/h3-4H,5H2,1-2H3
• InChI Key： GOCDAKMSVFMVRJ-UHFFFAOYSA-N
• SMILES： ClC1C=NC2=C(C=1)OC(N2CSP(OC)(OC)=S)=O

Computed Properties

• Exact Mass: 339.951
• Monoisotopic Mass: 339.9508138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 60.89